Cas no 2680759-53-7 (tert-butyl N-{1-(4-bromophenyl)cycloheptylmethyl}carbamate)

• Product Name: tert-butyl N-{1-(4-bromophenyl)cycloheptylmethyl}carbamate
• CAS No: 2680759-53-7
• MF: C₁₉H₂₈BrNO₂
• MW: 382.335124969482
• CID: 5625984
• PubChem ID: 165928685
• Update Time: 2025-08-04

tert-butyl N-{1-(4-bromophenyl)cycloheptylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28302008
• tert-butyl N-{[1-(4-bromophenyl)cycloheptyl]methyl}carbamate
• 2680759-53-7
• tert-butyl N-{1-(4-bromophenyl)cycloheptylmethyl}carbamate

• Inchi： 1S/C19H28BrNO2/c1-18(2,3)23-17(22)21-14-19(12-6-4-5-7-13-19)15-8-10-16(20)11-9-15/h8-11H,4-7,12-14H2,1-3H3,(H,21,22)
• InChI Key： YPSBQXJVEWBXJH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CNC(=O)OC(C)(C)C)CCCCCC1

Computed Properties

• Exact Mass: 381.13034g/mol
• Monoisotopic Mass: 381.13034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-{1-(4-bromophenyl)cycloheptylmethyl}carbamate

Professional Introduction to Compound with CAS No. 2680759-53-7 and Product Name: *tert-butyl N-{1-(4-bromophenyl)cycloheptylmethyl}carbamate*

The compound with the CAS number 2680759-53-7 and the product name tert-butyl N-{1-(4-bromophenyl)cycloheptylmethyl}carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of a tert-butyl group and a complex cycloheptylmethyl moiety, combined with a bromophenyl substituent, contributes to its distinct chemical properties and reactivity, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds designed to target specific biological pathways. The structure of tert-butyl N-{1-(4-bromophenyl)cycloheptylmethyl}carbamate suggests that it may interact with various enzymes and receptors, potentially leading to applications in the treatment of neurological disorders, inflammatory conditions, and other diseases. The bromophenyl group, in particular, is known for its ability to enhance binding affinity and selectivity, which is crucial for developing effective therapeutic agents.

One of the most exciting aspects of this compound is its potential in the realm of drug discovery. The carbamate functional group provides a versatile scaffold for further chemical modifications, allowing researchers to fine-tune its properties for specific applications. For instance, studies have shown that carbamates can act as potent inhibitors of certain enzymes by forming stable covalent bonds with active sites. This characteristic makes tert-butyl N-{1-(4-bromophenyl)cycloheptylmethyl}carbamate an attractive candidate for developing inhibitors targeting disease-causing enzymes.

The cycloheptylmethyl moiety adds another layer of complexity to this compound, contributing to its unique physicochemical properties. Cycloalkyl groups are known for their ability to influence solubility, metabolic stability, and pharmacokinetic behavior. By incorporating a cycloheptyl ring into the molecular structure, researchers can potentially enhance the compound's bioavailability and reduce its toxicity profile. This is particularly important in drug development, where optimizing pharmacokinetic parameters is essential for achieving therapeutic efficacy.

Recent research has also highlighted the importance of brominated aromatic compounds in medicinal chemistry. The bromine atom in the 4-position of the phenyl ring can serve as a handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse substituents at specific positions on the aromatic ring, enabling the synthesis of libraries of derivatives with tailored biological activities. Such flexibility is invaluable in high-throughput screening programs aimed at identifying lead compounds for drug development.

The tert-butyl group attached to the carbamate nitrogen provides additional stability to the molecule, protecting it from hydrolysis under physiological conditions. This stability is crucial for ensuring that the compound remains active throughout its intended biological half-life. Moreover, the tert-butyl group can also influence electronic properties by inducing steric hindrance and modulating electron density around critical functional groups. These effects can be exploited to fine-tune interactions with biological targets, improving both potency and selectivity.

In conclusion, tert-butyl N-{1-(4-bromophenyl)cycloheptylmethyl}carbamate represents a promising candidate for further research in pharmaceutical chemistry. Its unique molecular architecture combines several features that are highly desirable in drug candidates: a versatile carbamate scaffold for chemical modification, a bromophenyl group for enhanced binding affinity, and a cycloheptylmethyl moiety that influences solubility and metabolic stability. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents addressing various diseases.